Cas no 1012344-07-8 (3-{[3-(3-aminophenyl)imidazo[1,2-b]pyridazin-6-yl]amino}propan-1-ol)

• Product Name: 3-{[3-(3-aminophenyl)imidazo[1,2-b]pyridazin-6-yl]amino}propan-1-ol
• CAS No: 1012344-07-8
• MF: C₁₅H₁₇N₅O
• MW: 283.328382253647
• MDL: MFCD26392219
• CID: 2141497
• PubChem ID: 66890220
• Update Time: 2025-10-29

3-{[3-(3-aminophenyl)imidazo[1,2-b]pyridazin-6-yl]amino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-(3-aminophenyl)imidazo[1,2-b]pyridazin-6-ylamino)propan-1-ol
• 3-{[3-(3-aminophenyl)imidazo[1,2-b]pyridazin-6-yl]amino}propan-1-ol

• MDL： MFCD26392219
• Inchi： 1S/C15H17N5O/c16-12-4-1-3-11(9-12)13-10-18-15-6-5-14(19-20(13)15)17-7-2-8-21/h1,3-6,9-10,21H,2,7-8,16H2,(H,17,19)
• InChI Key： XSCPUVBIAKROPA-UHFFFAOYSA-N
• SMILES： OCCCNC1C=CC2=NC=C(C3C=CC=C(C=3)N)N2N=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 329
• Topological Polar Surface Area: 88.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-{[3-(3-aminophenyl)imidazo[1,2-b]pyridazin-6-yl]amino}propan-1-ol

3-{[3-(3-Aminophenyl)Imidazo[1,2-b]Pyridazin-6-Yl]Amino}Propan-1-Ol: A Comprehensive Overview

The compound with CAS No. 1012344-07-8, known as 3-{[3-(3-Aminophenyl)Imidazo[1,2-b]Pyridazin-6-Yl]Amino}Propan-1-Ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazopyridazines, which are known for their potential bioactivity and versatility in drug design. The structure of this molecule is characterized by a central imidazo[1,2-b]pyridazine ring system, which is a fused bicyclic structure composed of an imidazole and a pyridazine moiety. This core structure is further substituted with an amino group at the 6-position of the imidazo[1,2-b]pyridazine ring, which is connected via an amine linkage to a 3-amino phenyl group and a propanol chain.

Recent studies have highlighted the potential of imidazo[1,2-b]pyridazine derivatives as scaffolds for the development of novel therapeutic agents. The presence of the amino group at the 6-position of the imidazo[1,2-b]pyridazine ring introduces significant flexibility and reactivity, enabling the molecule to interact with various biological targets. This property has led researchers to explore its potential as a bioisostere or as a component in larger drug-like molecules.

The synthesis of 3-{[3-(3-Aminophenyl)Imidazo[1,2-b]Pyridazin-6-Yl]Amino}Propan-1-Ol involves a multi-step process that typically begins with the preparation of the imidazo[1,2-b]pyridazine core. This is achieved through cyclization reactions involving appropriate precursors such as o-amino pyrimidine derivatives or related compounds. The subsequent substitution reactions are carefully optimized to introduce the desired functional groups at specific positions on the ring system. The final step involves coupling the substituted imidazo[1,2-b]pyridazine with a propanol chain via an amine linkage.

One of the most promising applications of this compound lies in its potential as a lead compound in drug discovery programs targeting various diseases. For instance, recent research has demonstrated that certain imidazopyridazine derivatives exhibit potent antitumor activity by modulating key signaling pathways involved in cancer progression. Additionally, studies have shown that these compounds can act as kinase inhibitors, making them valuable tools in the development of targeted therapies for conditions such as chronic myeloid leukemia (CML) and other cancers.

Another area where this compound has shown potential is in its ability to serve as a building block for more complex molecular architectures. The presence of multiple functional groups allows chemists to perform further modifications to enhance solubility, bioavailability, or selectivity towards specific biological targets. For example, researchers have explored the use of this compound as a precursor for constructing macrocyclic structures or for incorporating it into peptide-based drugs.

From an analytical standpoint, the characterization of CAS No. 1012344-07-8 relies on advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These methods provide critical insights into the molecular structure and purity of the compound. Furthermore, computational chemistry tools such as molecular docking and quantum mechanical calculations have been employed to predict its binding affinities towards various protein targets.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under current regulations, it should still be handled with care in accordance with standard laboratory practices. Proper ventilation and personal protective equipment (PPE) are recommended during synthesis and manipulation to ensure worker safety.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of 3-{[3-(3-Aminophenyl)Imidazo[1,2-b]Pyridazin-6-Yl]Amino}Propan-1-Ol. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in its development as a therapeutic agent or as a key intermediate in drug discovery pipelines.